Cas no 2034594-95-9 (N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-1,2-oxazole-5-carboxamide)

• Product Name: N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-1,2-oxazole-5-carboxamide
• CAS No: 2034594-95-9
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 5909308
• PubChem ID: 119102164
• Update Time: 2025-05-20

N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-1,2-oxazole-5-carboxamide
• N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-1,2-oxazole-5-carboxamide
• N-(2-(5-(furan-3-yl)thiophen-2-yl)ethyl)isoxazole-5-carboxamide
• 2034594-95-9
• N-[2-[5-(furan-3-yl)thiophen-2-yl]ethyl]-1,2-oxazole-5-carboxamide
• AKOS026693601
• F6520-1562

• Inchi： 1S/C14H12N2O3S/c17-14(12-4-7-16-19-12)15-6-3-11-1-2-13(20-11)10-5-8-18-9-10/h1-2,4-5,7-9H,3,6H2,(H,15,17)
• InChI Key： DVIOILWGESXUDH-UHFFFAOYSA-N
• SMILES： S1C(C2=COC=C2)=CC=C1CCNC(C1=CC=NO1)=O

Computed Properties

• Exact Mass: 288.05686342g/mol
• Monoisotopic Mass: 288.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.5Ų

Additional information on N-{2-5-(furan-3-yl)thiophen-2-ylethyl}-1,2-oxazole-5-carboxamide

N-{2-[5-(Furan-3-yl)thiophen-2-yl]ethyl}-1,2-oxazole-5-carboxamide: A Comprehensive Overview

The compound N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-1,2-oxazole-5-carboxamide, identified by the CAS number 2034594-95-9, represents a unique structure with potential applications in various fields of chemistry and pharmacology. This molecule is characterized by its complex architecture, incorporating a thiophene ring substituted with a furan moiety and an oxazole group linked via an ethyl chain. The combination of these structural elements suggests that this compound may exhibit interesting electronic properties and reactivity, making it a subject of interest for researchers in the field of heterocyclic chemistry.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery and materials science. The presence of the thiophene ring in this compound, particularly substituted with a furan group at the 5-position, introduces additional electronic complexity. Furan, being an electron-rich aromatic heterocycle, can significantly influence the electronic properties of the molecule. This substitution pattern may enhance the compound's ability to participate in π-interactions, which are crucial in many biochemical processes. Such features make this compound a promising candidate for exploring its potential as a ligand in metalloenzyme inhibition or as a component in supramolecular assemblies.

The oxazole moiety attached to the ethyl chain further adds to the functional diversity of this compound. Oxazole rings are known for their stability and ability to act as hydrogen bond donors or acceptors, depending on their substitution pattern. In this case, the carboxamide group at position 5 of the oxazole ring suggests that this compound may exhibit amide-like reactivity. Amides are widely used in pharmaceuticals due to their ability to form hydrogen bonds, which are essential for molecular recognition and binding affinity. Recent research has focused on optimizing amide-containing compounds for improved bioavailability and reduced toxicity, making this aspect particularly relevant.

From a synthetic perspective, the construction of such a complex molecule requires precise control over regioselectivity and stereochemistry. The synthesis likely involves multi-step reactions, including coupling reactions and cyclizations. The use of palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, could be pivotal in assembling the thiophene-furan fragment. These methods have gained prominence due to their high efficiency and compatibility with various functional groups.

Moreover, computational studies have become increasingly important in understanding the properties of such compounds. Density functional theory (DFT) calculations can provide insights into the electronic structure and reactivity of this molecule. For instance, calculations could reveal how the conjugation between the thiophene-furan system and the oxazole group influences the molecule's frontier molecular orbitals. Such information is invaluable for predicting its behavior in chemical reactions or biological systems.

In terms of biological applications, preliminary assays could explore this compound's potential as an inhibitor of specific enzymes or receptors. Given its structural complexity and functional groups, it may exhibit selectivity towards certain targets. For example, its ability to form hydrogen bonds could make it a candidate for modulating protein-protein interactions or stabilizing enzyme-inhibitor complexes.

Another area of interest is its potential use in materials science. Thiophene-based compounds are often employed in organic electronics due to their conjugated π-systems and semiconducting properties. The incorporation of furan and oxazole groups could further tailor these properties for specific applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). Recent advancements in flexible electronics have underscored the need for novel materials with tailored electronic characteristics.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. The presence of heteroatoms like sulfur and nitrogen could influence its biodegradability and persistence in natural environments. Studies on its environmental fate would be essential for ensuring sustainable practices during its synthesis and application.

In conclusion, N-{2-[5-(furan-3-yl)thiophen-2-yl]ethyl}-1,2-oxazole-5-carboxamide represents a multifaceted molecule with diverse potential applications across chemistry and biology. Its unique structure offers opportunities for exploring new synthetic methodologies, computational modeling techniques, and biological assays. As research continues to uncover its properties and functions, this compound stands out as a valuable addition to the arsenal of advanced chemical entities available for scientific exploration.